1-(1-ethyl-5-fluoro-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine

• Molecular Formula: C11H17ClFN5
• Molecular Weight: 273.74 g/mol
• IUPAC Name: N-[(1-ethyl-5-fluoropyrazol-4-yl)methyl]-1-(1-methylpyrazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C11H16FN5.ClH/c1-3-17-11(12)9(7-14-17)6-13-8-10-4-5-16(2)15-10;/h4-5,7,13H,3,6,8H2,1-2H3;1H
• InChI Key: JOACKSTYWFOZEY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)CNCC2=NN(C=C2)C)F.Cl

Description

1-(1-ethyl-5-fluoro-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine is a synthetic organic compound that belongs to the class of pyrazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-ethyl-5-fluoro-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-3-yl)methyl]methanamine typically involves the following steps:

Formation of the pyrazole ring: The initial step involves the synthesis of the pyrazole ring. This can be achieved through the reaction of hydrazine with a β-diketone or α,β-unsaturated carbonyl compound under acidic or basic conditions.

Introduction of the ethyl and fluoro groups: The ethyl and fluoro substituents are introduced through alkylation and halogenation reactions, respectively. These reactions are typically carried out using ethyl halides and fluorinating agents such as N-fluorobenzenesulfonimide (NFSI).

Formation of the methanamine linkage: The final step involves the formation of the methanamine linkage by reacting the pyrazole derivative with formaldehyde and a secondary amine under reductive amination conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield, purity, and cost-effectiveness. This may include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(1-ethyl-5-fluoro-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrazol-